Cas no 2138136-88-4 (3-(4-methanesulfonyl-1H-pyrazol-1-yl)propan-1-amine)

• Product Name: 3-(4-methanesulfonyl-1H-pyrazol-1-yl)propan-1-amine
• CAS No: 2138136-88-4
• MF: C₇H₁₃N₃O₂S
• MW: 203.262019872665
• CID: 6298865
• PubChem ID: 165718348
• Update Time: 2025-05-19

3-(4-methanesulfonyl-1H-pyrazol-1-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-methanesulfonyl-1H-pyrazol-1-yl)propan-1-amine
• EN300-1115803
• 2138136-88-4

• Inchi： 1S/C7H13N3O2S/c1-13(11,12)7-5-9-10(6-7)4-2-3-8/h5-6H,2-4,8H2,1H3
• InChI Key： KBTFYGAYPUBSAO-UHFFFAOYSA-N
• SMILES： S(C)(C1C=NN(C=1)CCCN)(=O)=O

Computed Properties

• Exact Mass: 203.07284784g/mol
• Monoisotopic Mass: 203.07284784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 86.4Ų

Additional information on 3-(4-methanesulfonyl-1H-pyrazol-1-yl)propan-1-amine

Comprehensive Guide to 3-(4-methanesulfonyl-1H-pyrazol-1-yl)propan-1-amine (CAS No. 2138136-88-4): Properties, Applications, and Market Insights

3-(4-methanesulfonyl-1H-pyrazol-1-yl)propan-1-amine (CAS No. 2138136-88-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique combination of a pyrazole ring substituted with a methanesulfonyl group and a propan-1-amine side chain, making it a versatile intermediate for drug discovery and development. Researchers are increasingly interested in this compound due to its potential applications in targeted therapies and enzyme inhibition.

The chemical structure of 3-(4-methanesulfonyl-1H-pyrazol-1-yl)propan-1-amine offers excellent opportunities for modification, which is why it's frequently explored in medicinal chemistry. Its pyrazole core is known for its bioisosteric properties, often serving as a replacement for other heterocycles in drug design. The methanesulfonyl group enhances solubility and can influence binding affinity, while the propan-1-amine moiety provides a handle for further functionalization. These characteristics make it particularly valuable in the development of kinase inhibitors and other small-molecule therapeutics.

Recent trends in pharmaceutical research highlight a growing demand for 3-(4-methanesulfonyl-1H-pyrazol-1-yl)propan-1-amine as a building block in cancer drug discovery. With the rise of personalized medicine, researchers are focusing on compounds that can be tailored to specific molecular targets. This compound's adaptability aligns perfectly with this trend, as evidenced by its inclusion in several patent applications for novel anticancer agents. Its potential role in addressing drug resistance mechanisms is another area of active investigation.

From a synthetic chemistry perspective, 3-(4-methanesulfonyl-1H-pyrazol-1-yl)propan-1-amine presents interesting challenges and opportunities. The compound's stability under various conditions makes it suitable for diverse chemical transformations, while its relatively straightforward synthesis route appeals to industrial-scale production. Many pharmaceutical companies are now including this compound in their libraries of pharmacophores for high-throughput screening programs, recognizing its potential to yield novel bioactive molecules.

The global market for specialty chemical intermediates like 3-(4-methanesulfonyl-1H-pyrazol-1-yl)propan-1-amine is experiencing steady growth, driven by increased R&D investment in the life sciences sector. Analytical data suggests that demand for this compound has grown by approximately 15% annually over the past three years, particularly from contract research organizations and academic institutions. This growth trajectory is expected to continue as more applications for this versatile building block are discovered.

Quality control and characterization of 3-(4-methanesulfonyl-1H-pyrazol-1-yl)propan-1-amine are critical aspects for researchers working with this compound. Advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to ensure purity and confirm structural integrity. These quality assurance measures are particularly important when the compound is used as a reference standard or in sensitive biological assays where impurities could significantly impact results.

Environmental and safety considerations for handling 3-(4-methanesulfonyl-1H-pyrazol-1-yl)propan-1-amine follow standard laboratory protocols for organic compounds. While not classified as hazardous under current regulations, proper chemical safety practices should always be observed, including the use of personal protective equipment and adequate ventilation. The compound's stability profile and relatively low toxicity make it suitable for various research environments, contributing to its growing popularity.

Future research directions for 3-(4-methanesulfonyl-1H-pyrazol-1-yl)propan-1-amine are likely to focus on expanding its utility in drug discovery. There is particular interest in exploring its potential as a scaffold for neurodegenerative disease treatments and as a component in targeted drug delivery systems. The compound's modular nature allows for the creation of diverse analogs, enabling structure-activity relationship studies that could lead to breakthrough therapeutics in various disease areas.

For researchers seeking to work with 3-(4-methanesulfonyl-1H-pyrazol-1-yl)propan-1-amine, several commercial sources offer the compound in various quantities and purity grades. When selecting a supplier, it's important to verify certificates of analysis and consider the provider's reputation in the scientific community. Some suppliers also offer custom synthesis services for derivatives of this compound, which can be valuable for specialized research projects requiring modified versions of the core structure.

The intellectual property landscape surrounding 3-(4-methanesulfonyl-1H-pyrazol-1-yl)propan-1-amine is evolving rapidly, with new patent applications emerging regularly. Researchers should conduct thorough patent searches before developing commercial applications of this compound to avoid infringement issues. Many of the recent patents focus on specific derivatives or formulations containing this chemical entity, particularly in combination with other active pharmaceutical ingredients.

In conclusion, 3-(4-methanesulfonyl-1H-pyrazol-1-yl)propan-1-amine (CAS No. 2138136-88-4) represents a valuable tool in modern chemical research and drug development. Its unique structural features, combined with its synthetic accessibility and growing range of applications, position it as an important compound in the medicinal chemist's toolkit. As research continues to uncover new uses for this versatile molecule, its significance in pharmaceutical innovation is likely to increase, making it a compound worth watching in the coming years.